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Compound of Interest

Compound Name: CBA

Cat. No.: B1682559

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of 4-Carboxybenzaldehyde (CBA), a compound frequently used in organic synthesis.
Adherence to these procedures is critical to minimize risks and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

When handling 4-Carboxybenzaldehyde, a comprehensive approach to personal protection is
necessary to prevent skin, eye, and respiratory exposure. The following table summarizes the
required PPE.
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Body Part

Personal Protective o
. Specifications and Usage
Equipment

Eyes/Face

Must be compliant with
OSHA's eye and face
Safety Goggles or Glasses protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][2]

Skin

Wear appropriate protective
gloves to prevent skin
exposure.[1][2] Nitrile or
Chemical-Resistant Gloves neoprene gloves are generally
recommended. Inspect gloves
for any signs of degradation

before use.

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[1][2] A lab coat is

mandatory.

Respiratory

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
) workplace conditions warrant a

Respirator }
respirator's use.[2] Use a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates if ventilation is
inadequate or dust is

generated.

Operational Plan: Safe Handling and Storage
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Proper handling and storage are crucial to maintaining the stability of CBA and preventing
accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][3]

Avoid generating dust.[2][3] Minimize dust generation and accumulation.[2][3]

Wash hands thoroughly after handling the substance.[1][3]

Avoid contact with eyes, skin, and clothing.[2][3]

Do not ingest or inhale.[2]

Storage:

o Store in a tightly closed container.[2][3]

e Keep in a cool, dry, and well-ventilated area.[2][4]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

Disposal Plan

Contaminated materials and waste must be disposed of in accordance with institutional and
governmental regulations.

» Dispose of contents and container to an approved waste disposal plant.[1][4][6]

o Sweep up spills, avoiding dust generation, and place the material into a suitable, labeled
container for disposal.[3]

e Do not let the product enter drains.[6][7]
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Experimental Workflow: Safe Handling and Disposal
of CBA

The following diagram outlines the standard operating procedure for working with and

disposing of 4-Carboxybenzaldehyde.
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Caption: Workflow for safe handling and disposal of CBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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